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Compound of Interest

Compound Name: Quinelorane

CAS No.: 98524-57-3

Cat. No.: B1675586

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting a dose-

response study for Quinelorane, a potent and selective dopamine D2 and D3 receptor agonist.

The following protocols and data are intended to facilitate research into the pharmacological

effects of Quinelorane, aiding in the determination of its potency, efficacy, and therapeutic

potential.

Introduction to Quinelorane
Quinelorane (LY163502) is a partial ergoline compound that acts as a selective agonist at

dopamine D2 and D3 receptors.[1] Its high affinity and selectivity make it a valuable tool for

investigating the roles of these receptors in various physiological and pathological processes,

including motor control, motivation, and neuropsychiatric disorders.[2][3] Understanding the

dose-response relationship of Quinelorane is crucial for elucidating its mechanism of action

and for the development of novel therapeutics targeting the dopaminergic system.
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The following tables summarize key quantitative data for Quinelorane from in vitro and in vivo

studies. This information is essential for dose selection and experimental design.

Table 1: In Vitro Binding Affinities and Potency of Quinelorane

Parameter Receptor Value Species Reference

Kd D2/D3 1.8 nM Rat [4]

IC50

(Suppression of

K+-evoked

Acetylcholine

release)

~10 nM Rat [5]

Table 2: Exemplary In Vivo Effective Doses of Quinelorane
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Animal Model Endpoint
Effective Dose
Range

Route of
Administration

Reference

Male Rhesus

Monkeys

Penile Erection

Facilitation
2.5 - 5 µg/kg

Intramuscular

(IM)

Wistar Rats

Reduction in

Prepulse

Inhibition

0.003 - 0.01

mg/kg
Not Specified

Male Rats
Decreased

Serum Prolactin
10 µg/kg

Intraperitoneal

(i.p.)

Male Rats
Increased Serum

Corticosterone
30 µg/kg

Intraperitoneal

(i.p.)

Male Rats

Contralateral

Turning (6-

OHDA lesioned)

Dose-dependent

increases
Not Specified

Male Rats

Increased

Locomotor

Activity

Dose-dependent

increases
Not Specified

Dogs

Emetic

Response

(ED50)

7 µg/kg Intravenous (i.v.)

Sprague-Dawley

Rats

Increased

Locomotor

Activity

Dose-dependent
Intraperitoneal

(i.p.)

Swiss-Webster

Mice

Decreased

Locomotor

Activity

Dose-dependent
Intraperitoneal

(i.p.)

Signaling Pathways and Experimental Workflow
Quinelorane Signaling Pathway
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Quinelorane, as a D2/D3 receptor agonist, primarily couples to the Gαi/o subunit of the

heterotrimeric G-protein. This interaction initiates a signaling cascade that includes the

inhibition of adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels.

Additionally, D2-like receptor activation can modulate ion channels and other signaling

pathways such as the Akt-GSK3 pathway.
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Quinelorane Dopamine D2/D3 Receptor
 Binds to

Gαi/o βγ
 Activates

Adenylyl Cyclase
 Inhibits

Downstream Cellular Responses
(e.g., Ion channel modulation,

Akt/GSK3 pathway)

 Modulates

ATP cAMP

 Catalyzed by
Adenylyl Cyclase

In Vitro Characterization

In Vivo Evaluation

Receptor Binding Assay
(Determine Ki)

Functional Assays
(e.g., GTPγS, Adenylyl Cyclase)
(Determine EC50/IC50, Efficacy)

Dose-Range Finding Study
(e.g., Locomotor Activity)

Definitive Dose-Response Study
(e.g., Prepulse Inhibition)

Data Analysis and Curve Fitting
(Determine ED50, Max Effect)

Conclusion on Potency,
Efficacy, and Therapeutic Window
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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